Cas no 2138066-31-4 (5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole)

• Product Name: 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole
• CAS No: 2138066-31-4
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 5865416
• PubChem ID: 165748170
• Update Time: 2025-11-01

5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole
• EN300-1137416
• 2138066-31-4

• Inchi： 1S/C10H15ClN2O/c1-2-13-10(11)7-9(12-13)8-3-5-14-6-4-8/h7-8H,2-6H2,1H3
• InChI Key： RUMDMHLWSNDCGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CCOCC2)=NN1CC

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Additional information on 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole

Introduction to 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole (CAS No. 2138066-31-4)

5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole (CAS No. 2138066-31-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chloro substituent and an ethyl group on the pyrazole ring, coupled with an oxygen-containing heterocycle (oxane) at the third position, makes this molecule a promising candidate for further investigation in drug discovery.

The structure of 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole features a six-membered aromatic ring system consisting of two nitrogen atoms and four carbon atoms. The chloro group at the fifth position introduces electrophilicity, enhancing its reactivity in various chemical transformations. The ethyl group at the first position adds steric bulk, which can influence both its solubility and binding affinity to biological targets. The oxan-4-yl moiety at the third position introduces an oxygen atom, which can participate in hydrogen bonding interactions, further modulating its pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for drug development. Pyrazoles, in particular, have been extensively studied due to their ability to mimic natural products and their favorable pharmacokinetic profiles. The incorporation of additional heterocycles, such as the oxane ring in 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole, can lead to novel bioactivities by altering electronic and steric properties.

One of the most compelling aspects of this compound is its potential application in anticancer research. Recent studies have demonstrated that pyrazole derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The chloro substituent in 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole may enhance its ability to interact with biological targets by increasing electrophilicity, while the ethyl group could improve solubility and bioavailability. Additionally, the oxan-4-yl moiety may contribute to selective binding by forming hydrogen bonds with specific residues in protein targets.

Another area of interest is the antimicrobial activity of this compound. Pathogenic bacteria and fungi continue to develop resistance to conventional antibiotics, necessitating the discovery of novel antimicrobial agents. Pyrazole derivatives have shown promise in combating resistant strains due to their ability to disrupt essential bacterial processes such as DNA replication and cell wall synthesis. The structural features of 5-chloro-1-ethyl-3-(oxan-4-yl)-1H-pyrazole, including the chloro group, ethyl group, and oxan-4-yl moiety, may contribute to its efficacy by interfering with microbial enzymes or binding to bacterial cell membranes.

Furthermore, this compound has potential applications in neurological disorders. Pyrazole derivatives have been investigated for their ability to modulate neurotransmitter systems, making them candidates for treating conditions such as depression, anxiety, and epilepsy. The unique structural motifs present in 5-chloro-1-ethyl-3-(oxan-4-yll)-1H-pyrazole may allow it to interact with neurotransmitter receptors or enzymes involved in neurological function.

The synthesis of 5-chloro-l-l ethyl-l H-pyrazol e (CAS No 2138066 31 4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or α-haloaldehydes, followed by functional group modifications such as chlorination and alkylation. The introduction of the oxan-l 4 yl moiety typically involves etherification reactions using appropriate halogenated ethers or other coupling reagents.

In conclusion,5-chloro-l ethyl-l H-pyrazol e (CAS No 2138066 31 4) is a structurally interesting compound with potential applications across multiple therapeutic areas including oncology,antimicrobials,and neurology Its unique combination of functional groups makes it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents The ongoing research into this compound underscores its significance as a tool for drug discovery and development